Cas no 1519454-45-5 (ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate)

• Product Name: ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate
• CAS No: 1519454-45-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5274343
• Update Time: 2025-10-28

ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-methylcyclopropyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate

• Inchi： 1S/C11H14N2O3/c1-3-16-9(15)7-6-12-10(13-8(7)14)11(2)4-5-11/h6H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： GKYOUWLOOJLXOO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CN=C(C2(C)CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate

Ethyl 2-(1-Methylcyclopropyl)-6-oxo-1H-Pyrimidine-5-Carboxylate (CAS No. 1519454-45-5): A Comprehensive Overview

Ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate (CAS No. 1519454-45-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, including a methylcyclopropyl group and an ester functional group, which contribute to its potential applications in drug discovery and development.

The compound's molecular formula is C₁₁H₁₄N₂O₃, and it belongs to the class of heterocyclic compounds. Its structure consists of a pyrimidine ring substituted with a 1-methylcyclopropyl moiety at the 2-position and an ethyl carboxylate group at the 5-position. This arrangement imparts specific physicochemical properties, making it a valuable intermediate in synthetic chemistry.

Recent trends in pharmaceutical research have highlighted the importance of pyrimidine-based compounds due to their diverse biological activities. Ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate has been investigated for its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to the discovery of new drugs targeting various diseases.

In the context of drug design, the methylcyclopropyl group in this compound is noteworthy. This moiety is known to influence the metabolic stability and bioavailability of drug candidates, making it a valuable feature in medicinal chemistry. Additionally, the ethyl carboxylate group provides a handle for further chemical modifications, enabling the synthesis of diverse analogs with tailored properties.

The synthesis of ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate typically involves multi-step organic reactions, including cyclocondensation and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical applications.

From a commercial perspective, CAS No. 1519454-45-5 is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability may vary depending on the scale of procurement and the supplier's location. Researchers and manufacturers often seek high-purity grades of this compound to ensure consistent results in their experiments.

The growing interest in small molecule therapeutics has further elevated the relevance of compounds like ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate. With the pharmaceutical industry increasingly focusing on targeted therapies and precision medicine, such intermediates play a crucial role in the discovery of next-generation drugs. The compound's potential applications extend to areas such as oncology, infectious diseases, and central nervous system (CNS) disorders.

Environmental and safety considerations are also important when working with ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling. Proper storage conditions, including protection from moisture and extreme temperatures, are recommended to maintain the compound's stability over time.

In summary, ethyl 2-(1-methylcyclopropyl)-6-oxo-1H-pyrimidine-5-carboxylate (CAS No. 1519454-45-5) represents a valuable building block in modern chemical research. Its unique structural features and potential biological activities make it a compound of interest for scientists exploring new frontiers in drug discovery. As research continues to uncover its full potential, this pyrimidine derivative is likely to remain a focus of innovation in the pharmaceutical and biotechnology sectors.